Cas no 2580238-73-7 (Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate)

• Product Name: Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate
• CAS No: 2580238-73-7
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 6127051
• PubChem ID: 165888795
• Update Time: 2025-10-30

Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2580238-73-7
• EN300-27731396
• methyl 2-(1-amino-4-acetamidocyclohexyl)acetate
• Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate

• Inchi： 1S/C11H20N2O3/c1-8(14)13-9-3-5-11(12,6-4-9)7-10(15)16-2/h9H,3-7,12H2,1-2H3,(H,13,14)
• InChI Key： AGLOAUYOKHDNFP-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CCC(CC1)NC(C)=O)N)=O

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate

Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate (CAS No. 2580238-73-7): A Comprehensive Overview

Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate, identified by its CAS number 2580238-73-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its complex cyclic structure and functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and acetamidocyclohexyl moieties suggests a versatile chemical profile that could be exploited for various biological interactions.

The synthesis and characterization of Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate involve meticulous attention to detail to ensure the purity and stability of the compound. Advanced synthetic methodologies, including multi-step organic reactions and purification techniques such as column chromatography, are employed to achieve the desired product. These processes are critical in pharmaceutical research, where the integrity of the compound directly impacts the outcomes of subsequent biological evaluations.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders. The unique structure of Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate makes it a promising candidate for further investigation in this area. Specifically, the cyclohexyl ring and the amide functional group have been identified as key features that could interact with specific targets in the central nervous system. Preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of conditions such as depression and anxiety.

The pharmacological potential of Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate has been explored through both in vitro and in vivo studies. In cell-based assays, the compound has demonstrated interactions with receptors and enzymes known to be involved in neurotransmitter signaling. These findings have encouraged researchers to pursue further investigations into its mechanism of action. Additionally, animal models have provided valuable insights into its behavioral effects, reinforcing its potential as a lead compound for drug development.

The integration of computational chemistry techniques has played a pivotal role in understanding the molecular interactions of Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate. Molecular docking studies have been conducted to predict how this compound might bind to biological targets, providing a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental validations, ensuring a robust framework for drug discovery.

From a regulatory perspective, the synthesis and use of Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate must adhere to stringent guidelines to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and regulatory experts are essential in navigating the complex landscape of pharmaceutical development. This multidisciplinary approach ensures that the compound is thoroughly evaluated before moving into clinical trials.

The future directions for Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate involve optimizing its chemical properties for better pharmacokinetic profiles and exploring its potential in combination therapies. The flexibility offered by its structure allows for modifications that could enhance its solubility, bioavailability, and target specificity. Furthermore, investigating its interactions with other therapeutic agents could open new avenues for treating complex diseases.

In conclusion, Methyl 2-(1-amino-4-acetamidocyclohexyl)acetate (CAS No. 2580238-73-7) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel treatments. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a crucial role in shaping future therapeutic strategies.